N-bicyclo[2.2.1]hept-2-yl-2-chloro-4-methylbenzamide

• IUPAC Name: N-(2-bicyclo[2.2.1]heptanyl)-2-chloro-4-methylbenzamide
• InChI: InChI=1S/C15H18ClNO/c1-9-2-5-12(13(16)6-9)15(18)17-14-8-10-3-4-11(14)7-10/h2,5-6,10-11,14H,3-4,7-8H2,1H3,(H,17,18)
• InChI Key: RWEXNDCZHBBNIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NC2CC3CCC2C3)Cl
• Molecular Formula: C15H18ClNO
• Molecular Weight: 263.76 g/mol

Description

N-bicyclo[2.2.1]hept-2-yl-2-chloro-4-methylbenzamide is a chemical compound that has gained significant attention in scientific research due to its potential use in various applications. This compound is a benzamide derivative that has been synthesized using different methods.2.1]hept-2-yl-2-chloro-4-methylbenzamide.

Mechanism of Action

The mechanism of action of N-bicyclo[2.2.1]hept-2-yl-2-chloro-4-methylbenzamide is not yet fully understood. However, it has been suggested that this compound may act through the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of inflammatory mediators. This inhibition results in the reduction of inflammation and pain.
Biochemical and Physiological Effects:
N-bicyclo[2.2.1]hept-2-yl-2-chloro-4-methylbenzamide has been shown to exhibit potent anti-inflammatory and analgesic activities in animal models. It has also been shown to have a low toxicity profile, making it a potential candidate for drug development. However, further studies are needed to determine its safety and efficacy in humans.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using N-bicyclo[2.2.1]hept-2-yl-2-chloro-4-methylbenzamide in lab experiments is its potent anti-inflammatory and analgesic activities. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in experiments.

Future Directions

There are several future directions for the use of N-bicyclo[2.2.1]hept-2-yl-2-chloro-4-methylbenzamide in scientific research. One of the directions is the optimization of its use as a ligand in the development of new drugs. Additionally, further studies are needed to determine its safety and efficacy in humans. Other future directions include the synthesis of new compounds using N-bicyclo[2.2.1]hept-2-yl-2-chloro-4-methylbenzamide as a precursor and the investigation of its potential use in other areas, such as cancer treatment.
Conclusion:
In conclusion, N-bicyclo[2.2.1]hept-2-yl-2-chloro-4-methylbenzamide is a chemical compound that has gained significant attention in scientific research due to its potential use in various applications. It has been synthesized using various methods and has been shown to exhibit potent anti-inflammatory and analgesic activities in animal models. Further studies are needed to determine its safety and efficacy in humans and to optimize its use in scientific research.

Synthesis Methods

N-bicyclo[2.2.1]hept-2-yl-2-chloro-4-methylbenzamide has been synthesized using various methods. One of the methods involves the reaction of 2-chloro-4-methylbenzoic acid with bicyclo[2.2.1]hept-2-ene-2-carboxylic acid in the presence of thionyl chloride. The resulting product is then treated with ammonia to form N-bicyclo[2.2.1]hept-2-yl-2-chloro-4-methylbenzamide.

Scientific Research Applications

N-bicyclo[2.2.1]hept-2-yl-2-chloro-4-methylbenzamide has been used in scientific research for various applications. One of the significant applications of this compound is its use as a ligand in the development of new drugs. It has been shown to exhibit potent anti-inflammatory and analgesic activities in animal models. Additionally, this compound has been used as a precursor for the synthesis of other compounds with potential biological activities.